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Compound of Interest

Compound Name: 1-ALLYLCYCLOHEXENE

Cat. No.: B086730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for guidance purposes only. A comprehensive

Safety Data Sheet (SDS) for 1-allylcyclohexene (CAS No. 13511-13-2) was not available at

the time of writing. Therefore, this document is based on available data for 1-allylcyclohexene
and supplemented with information from the closely related isomer, allylcyclohexane (CAS No.

2114-42-3). It is imperative to conduct a thorough risk assessment before handling this

chemical and to consult a certified safety professional.

Introduction
1-Allylcyclohexene is an unsaturated cyclic hydrocarbon of interest in organic synthesis and

as a potential building block in drug discovery. Its reactive allyl group and cyclohexene ring

make it a versatile synthon for various chemical transformations. However, its structure also

suggests potential hazards, including flammability and reactivity. This document provides

detailed application notes and protocols for the safe handling and storage of 1-
allylcyclohexene to minimize risks in a laboratory setting.

Hazard Identification and Classification
Based on data for the closely related compound allylcyclohexane, 1-allylcyclohexene is

anticipated to be a flammable liquid.[1] It may also cause skin, eye, and respiratory irritation.[1]
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Ingestion may be harmful.

Anticipated GHS Classification (based on allylcyclohexane):

Flammable Liquids: Category 3[1]

Acute Toxicity, Oral: Category 3[1]

Serious Eye Damage/Eye Irritation: Category 1[1]

Hazardous to the Aquatic Environment, Long-term Hazard: Category 4

Physical and Chemical Properties
Quantitative data for 1-allylcyclohexene is limited. The following table summarizes available

data for 1-allylcyclohexene and its isomer, allylcyclohexane.

Property 1-Allylcyclohexene Allylcyclohexane

CAS Number 13511-13-2 2114-42-3

Molecular Formula C₉H₁₄ C₉H₁₆

Molecular Weight 122.21 g/mol 124.22 g/mol

Appearance Colorless liquid (presumed)
Colorless to almost colorless

clear liquid[1]

Boiling Point 162.66 °C (estimate)[2] 148-149 °C at 760 mmHg

Flash Point 31.3 °C[2] 29 °C (84.2 °F)

Density 0.8401 g/cm³ (estimate)[2] 0.803 g/mL at 25 °C

Refractive Index 1.4765[2] n20/D 1.450

Solubility
Sparingly soluble in water

(presumed)
Sparingly soluble in water[1]
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Engineering Controls
Work with 1-allylcyclohexene should be conducted in a well-ventilated chemical fume hood.

[3]

Use explosion-proof electrical and ventilating equipment.[3][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles with side shields or a face shield.[5]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a

NIOSH-approved respirator with an organic vapor cartridge.

Personal Protective Equipment (PPE)

Eye Protection
(Goggles/Face Shield)

Hand Protection
(Nitrile Gloves)

Body Protection
(Flame-Retardant Lab Coat)

Respiratory Protection
(As Needed)

Researcher

Wears Wears Wears Wears

Click to download full resolution via product page

Required Personal Protective Equipment (PPE) for handling 1-allylcyclohexene.
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Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.[3]

Keep away from open flames, hot surfaces, and all sources of ignition.[3]

Use only non-sparking tools to prevent ignition sources.[3][4]

Ground and bond containers when transferring material to prevent static discharge.[3][4]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the work area.[3]

Storage Protocols
Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][3]

Keep away from heat, sparks, and flame.[3][4]

Store in a dedicated flammables cabinet.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong

reducing agents.[3]

Experimental Protocol: General Procedure for a
Reaction using 1-Allylcyclohexene
This protocol outlines a general workflow for using 1-allylcyclohexene in a chemical reaction.

Note: This is a template and must be adapted to the specific requirements of your experiment.

Preparation:

Ensure the reaction will be performed in a clean, dry, and inert atmosphere if necessary.

Assemble all glassware and ensure it is free of contaminants.

Don personal protective equipment as outlined in section 4.2.
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Reagent Transfer:

In a chemical fume hood, carefully measure the required amount of 1-allylcyclohexene
using a syringe or graduated cylinder.

Transfer the reagent to the reaction vessel.

If transferring large quantities, ensure the container is grounded.

Reaction:

Conduct the reaction under appropriate temperature and pressure conditions.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS).

Work-up and Purification:

Once the reaction is complete, quench the reaction mixture using appropriate procedures.

Extract the product into a suitable solvent.

Dry the organic layer and remove the solvent using a rotary evaporator.

Purify the product using techniques such as column chromatography or distillation.

Waste Disposal:

Dispose of all chemical waste, including unused 1-allylcyclohexene and reaction

byproducts, in appropriately labeled hazardous waste containers.

Follow all institutional and local regulations for hazardous waste disposal.
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General experimental workflow for using 1-allylcyclohexene.
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Emergency Procedures
Spills

Remove all sources of ignition.[3][4]

Evacuate the area.

Ventilate the area of the spill.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed

container for disposal.[3]

Do not allow the chemical to enter drains or waterways.[3]

Fire
Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[4]

Water may be ineffective but can be used to cool fire-exposed containers.[4]

Vapors are heavier than air and may travel to a source of ignition and flash back.[4]

First Aid
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[3][4]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation persists.[3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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